Cas no 2079069-44-4 (5-(cyclopropylmethyl)-1-methyl-1H-pyrazole)

• Product Name: 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole
• CAS No: 2079069-44-4
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD31652573
• CID: 4636033
• PubChem ID: 126558496
• Update Time: 2025-06-11

5-(cyclopropylmethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole(WXC08872)
• 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole
• 1H-Pyrazole, 5-(cyclopropylmethyl)-1-methyl-
• MFCD31652573
• 2079069-44-4
• W16205
• 5-(cyclopropylmethyl)-1-methylpyrazole
• SY270492
• AS-65603
• CS-0197685
• SCHEMBL18480091
• AKOS037646001

• MDL： MFCD31652573
• Inchi： 1S/C8H12N2/c1-10-8(4-5-9-10)6-7-2-3-7/h4-5,7H,2-3,6H2,1H3
• InChI Key： TYWZHVNTNOAMCK-UHFFFAOYSA-N
• SMILES： N1(C)C(CC2CC2)=CC=N1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole

Introduction to 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole (CAS No. 2079069-44-4)

5-(cyclopropylmethyl)-1-methyl-1H-pyrazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 2079069-44-4, this compound represents a fascinating derivative of pyrazole, a core scaffold widely recognized for its role in medicinal chemistry. Pyrazole derivatives are known for their versatility, serving as key intermediates in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The structural motif of 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole incorporates a cyclopropylmethyl group at the 5-position and a methyl group at the 1-position of the pyrazole ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyclopropyl group, in particular, is a common pharmacophore that enhances lipophilicity and can modulate binding affinity in drug-like molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole has emerged as a compound of interest due to its structural features that may confer favorable pharmacokinetic properties. The presence of both methyl and cyclopropyl substituents suggests that this molecule could exhibit enhanced metabolic stability and improved solubility profiles, making it a promising candidate for further exploration.

One of the most compelling aspects of 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole is its potential as a building block for more complex drug candidates. The pyrazole core is highly adaptable, allowing for modifications at various positions to tailor biological activity. Researchers have been exploring derivatives of this compound for their potential roles in treating a range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

Recent studies have highlighted the importance of 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole in medicinal chemistry due to its ability to interact with biological targets in novel ways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic pathways relevant to human health. The cyclopropylmethyl group is particularly noteworthy, as it can serve as a hinge-binding motif, facilitating tight interactions with protein targets.

The synthesis of 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole has also been optimized to ensure high yield and purity, which are critical factors in pharmaceutical development. Advanced synthetic methodologies have been employed to construct the pyrazole ring efficiently while minimizing unwanted byproducts. These advancements have made it feasible to produce sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In addition to its pharmaceutical applications, 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole has shown promise in agricultural research. Pyrazole derivatives are known to possess herbicidal and fungicidal properties, making them valuable in crop protection strategies. The unique structure of this compound may contribute to its efficacy against resistant strains of pests and pathogens, offering new solutions for sustainable agriculture.

The chemical properties of 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole also make it an interesting subject for material science applications. Researchers are investigating how modifications to the pyrazole ring can influence material properties such as conductivity and stability. These findings could lead to the development of new materials with applications in electronics, coatings, and other advanced technologies.

As interest in heterocyclic compounds continues to grow, 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole is poised to play a significant role in future research endeavors. Its unique structural features and potential biological activities make it a valuable asset for chemists and pharmacologists alike. Further exploration into its derivatives and mechanisms of action will undoubtedly yield new insights into drug discovery and material innovation.

In conclusion, 5-(cyclopropylmethyl)-1-methyl-1H-pyrazole (CAS No. 2079069-44-4) represents a compelling compound with broad applications across multiple scientific disciplines. Its structural versatility, combined with its potential biological activities, positions it as a key player in ongoing research efforts aimed at developing novel therapeutic agents and advanced materials.